Cas no 33560-59-7 (Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)-)

• Product Name: Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)-
• CAS No: 33560-59-7
• MF: C₄₃H₆₄O₃
• MW: 628.966473579407
• CID: 292715
• PubChem ID: 4143098
• Update Time: 2025-04-19

Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-[bis(3,5-ditert-butyl-4-hydroxyphenyl)methyl]-2,6-ditert-butylphenol
• AKOS024405895
• SCHEMBL8772288
• DTXSID30399853
• 33560-59-7
• Phenol, 4,4',4''-methylidynetris[2,6-bis(1,1-dimethylethyl)-
• 4,4',4''-METHANETRIYLTRIS(2,6-DI-TERT-BUTYLPHENOL)

• Inchi： 1S/C43H64O3/c1-38(2,3)28-19-25(20-29(35(28)44)39(4,5)6)34(26-21-30(40(7,8)9)36(45)31(22-26)41(10,11)12)27-23-32(42(13,14)15)37(46)33(24-27)43(16,17)18/h19-24,34,44-46H,1-18H3
• InChI Key： FFOUWOPCDGXFNL-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C=C1C(C)(C)C)C(C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 628.48582
• Monoisotopic Mass: 628.48554590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 9
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds